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Compound of Interest

Compound Name:
Ethyl 2-(2-oxopiperidin-4-

yl)acetate

Cat. No.: B598304 Get Quote

IUPAC Name: Ethyl 2-(2-oxopiperidin-4-yl)acetate

Synonyms: Ethyl 2-Oxopiperidine-4-acetate, ethyl 2-(2-oxo-4-piperidyl)acetate, 4-

Piperidineacetic acid, 2-oxo-, ethyl ester[1]

This technical guide provides a comprehensive overview of Ethyl 2-(2-oxopiperidin-4-
yl)acetate, a heterocyclic compound of interest in synthetic and medicinal chemistry. The

document details its chemical properties, a plausible synthetic route, and relevant safety

information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental physicochemical properties of Ethyl 2-(2-oxopiperidin-4-yl)acetate are

summarized below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Source

CAS Number 102943-18-0 [1]

Molecular Formula C₉H₁₅NO₃ [1]

Molecular Weight 185.22 g/mol [1]

Boiling Point 160 °C (at 0.5 Torr) [1]

Density 1.070±0.06 g/cm³ (Predicted) [1]

pKa 16.26±0.40 (Predicted) [1]

Synthesis Pathway
While specific, detailed experimental protocols for the synthesis of Ethyl 2-(2-oxopiperidin-4-
yl)acetate are not readily available in the provided search results, a plausible synthetic

workflow can be conceptualized based on established organic chemistry principles and

analogous reactions. A potential route could involve the Michael addition of a malonic ester

derivative to an appropriate α,β-unsaturated lactam, followed by decarboxylation. A simplified,

logical workflow for its synthesis is proposed below.
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Final Product

Ethyl Acetoacetate
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Ethyl 2-(2-oxopiperidin-4-yl)acetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b598304#iupac-name-for-ethyl-2-2-oxopiperidin-4-yl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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